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Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the use of dimethyl vinyl
phosphate and its precursors in the synthesis of organophosphate agrochemicals. It includes

experimental procedures, quantitative data, and diagrams of reaction pathways and

experimental workflows.

Introduction
Dimethyl vinyl phosphate and related vinyl phosphates are key intermediates in the synthesis

of a class of organophosphate insecticides. These compounds are valued for their high efficacy

and relatively rapid degradation in the environment. The primary mode of action for these

insecticides is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the

nervous system of insects and mammals. This document focuses on the synthesis of two

prominent vinyl phosphate agrochemicals: Dichlorvos (DDVP) and Mevinphos.

Synthesis of Organophosphate Agrochemicals
The Perkow reaction is a fundamental transformation in the synthesis of vinyl phosphate

insecticides. It involves the reaction of a trialkyl phosphite with a halo-ketone or halo-aldehyde

to yield a dialkyl vinyl phosphate.
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Synthesis of Dichlorvos (2,2-dichlorovinyl dimethyl
phosphate)
Dichlorvos is a widely used insecticide synthesized from the reaction of trimethyl phosphite and

chloral. The reaction proceeds via the Perkow rearrangement.

Experimental Protocol: One-Pot Synthesis of Dichlorvos

This protocol is adapted from a one-pot synthesis method, providing a streamlined approach to

Dichlorvos production.

Materials:

Chloral (0.1 mol)

Methanol (0.2 mol)

Deionized water (0.1 mol)

N,N-Dimethylformamide (DMF) (0.3–1.5 mol)

Phosphorus trichloride (0.1 mol)

Procedure:

To a stirred solution of chloral (0.1 mol), slowly add a mixed solution of methanol (0.2 mol)

and deionized water (0.1 mol).

Concurrently, add DMF (0.3–1.5 mol).

Maintain the reaction temperature between 10–30°C.

Add phosphorus trichloride (0.1 mol) dropwise to the reaction mixture.

Monitor the reaction progress. The reaction is considered complete when the

concentration of phosphorus trichloride is less than 1%.

Remove the solvent under vacuum via rectification to yield Dichlorvos.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data for Dichlorvos Synthesis

Parameter Value Reference

Yield 92% [1]

Purity 90% [1]

Molecular Formula C₄H₇Cl₂O₄P [2]

Molecular Weight 220.98 g/mol [2]

Spectroscopic Data for Dichlorvos

Technique Data Reference

¹H NMR

Spectra available in the

"Catalog Of Pesticide NMR

Spectra".

[3]

Mass Spectrum
Available in the NIST

WebBook.
[2]

IR Spectrum
Available in the NIST

WebBook.
[2]

Synthesis of Mevinphos (2-methoxycarbonyl-1-
methylvinyl dimethyl phosphate)
Mevinphos is another potent organophosphate insecticide, synthesized from the reaction of

trimethyl phosphite with methyl chloroacetoacetate.

Experimental Protocol: Synthesis of Mevinphos

This protocol describes the general synthesis of Mevinphos.

Materials:

Trimethyl phosphite
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Methyl chloroacetoacetate

Procedure:

The synthesis is achieved through the reaction of trimethyl phosphite with methyl

chloroacetoacetate.

The reaction is typically carried out in a suitable solvent and may require heating to

proceed to completion.

The product, Mevinphos, is then isolated and purified using standard laboratory

techniques such as distillation or chromatography.

Quantitative Data for Mevinphos Synthesis

Parameter Value Reference

Molecular Formula C₇H₁₃O₆P

Molecular Weight 224.15 g/mol [4]

Appearance Colorless to pale yellow liquid [4]

Spectroscopic Data for Mevinphos

Technique Data Reference

¹H NMR, ¹³C NMR, ³¹P NMR

Spectral data can be obtained

through standard analytical

techniques.

Mass Spectrum

Available from various

analytical chemistry

databases.

[5]

IR Spectrum

Characteristic peaks would

include C=O, C=C, and P=O

stretching frequencies.

[4]
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Mode of Action
Acetylcholinesterase Inhibition
The primary mode of action for Dichlorvos, Mevinphos, and other organophosphate

insecticides is the inhibition of the enzyme acetylcholinesterase (AChE). AChE is crucial for

breaking down the neurotransmitter acetylcholine in synaptic clefts. Inhibition of AChE leads to

an accumulation of acetylcholine, causing continuous nerve stimulation, which results in

paralysis and death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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